Cas no 2228255-67-0 (1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol)

• Product Name: 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol
• CAS No: 2228255-67-0
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6131974
• PubChem ID: 165661124
• Update Time: 2025-10-28

1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol
• 2228255-67-0
• [1-(5-bromo-2,3-dimethoxyphenyl)cyclopropyl]methanol
• EN300-1925158

• Inchi： 1S/C12H15BrO3/c1-15-10-6-8(13)5-9(11(10)16-2)12(7-14)3-4-12/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： HTWVJNWOXYCXRH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(CO)CC1)OC)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol

Compound CAS No 2228255-67-0: 1-(5-Bromo-2,3-Dimethoxyphenyl)cyclopropylmethanol

The compound with CAS number 2228255-67-0, commonly referred to as 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropylmethanol group with a 5-bromo-2,3-dimethoxyphenyl moiety, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as direct arylation and transition-metal-catalyzed coupling reactions. These techniques not only enhance the efficiency of synthesis but also pave the way for the exploration of its potential applications in drug discovery and materials science.

One of the most intriguing aspects of 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol is its role as an intermediate in the synthesis of bioactive molecules. The presence of the bromo and dimethoxyphenyl groups imparts unique electronic and steric properties, making it an ideal candidate for further functionalization. Researchers have demonstrated that this compound can undergo various reactions, including nucleophilic substitution, oxidation, and cyclization, leading to the formation of complex molecular architectures with potential therapeutic applications.

In addition to its synthetic utility, this compound has been subjected to extensive spectroscopic and computational studies to elucidate its electronic structure and reactivity patterns. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and density functional theory (DFT) calculations have provided deeper insights into its molecular geometry and bonding characteristics. These studies have revealed that the cyclopropylmethanol group exhibits significant ring strain, which can be harnessed to induce specific reactivity in subsequent transformations.

The integration of this compound into medicinal chemistry research has opened new avenues for drug development. Its ability to act as a versatile building block has been exploited in the design of novel inhibitors for various enzymes and receptors. For instance, recent studies have highlighted its potential as a lead compound in the development of anti-inflammatory agents and anticancer drugs.

Furthermore, the presence of multiple functional groups in 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol makes it an attractive candidate for exploring supramolecular chemistry concepts. Researchers have investigated its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π–π stacking. These studies have contributed to our understanding of how complex molecular systems can be engineered for applications in nanotechnology and materials science.

From an environmental perspective, the biodegradation pathways of this compound have also been studied to assess its potential impact on ecosystems. Results indicate that under certain conditions, it undergoes rapid microbial degradation, minimizing its ecological footprint.

In conclusion, 1-(5-bromo-2,3-dimethoxyphenyl)cyclopropylmethanol (CAS No 2228255-67-0) stands out as a multifaceted organic molecule with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, continues to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.